1-(3-Nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-(3-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C20H11N3O5S/c24-17-13-6-1-2-7-14(13)28-18-15(17)16(11-4-3-5-12(10-11)23(26)27)22(19(18)25)20-21-8-9-29-20/h1-10,16H
• InChI Key: PUXXSRDVAMYXPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC(=CC=C4)[N+](=O)[O-])C5=NC=CS5
• Molecular Formula: C20H11N3O5S
• Molecular Weight: 405.4 g/mol

Description

1-(3-Nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as NTP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. NTP is a complex heterocyclic molecule that possesses various biological activities, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound and its analogs, such as 1-aryl-2-[ω-(dialkylamino)alkyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, can be synthesized through specific reactions involving methyl o-hydroxybenzoylpyruvate, N,N-dimethylethylenediamine, and aromatic aldehydes. This synthesis route offers a variety of derivatives for potential applications (Vydzhak & Panchishyn, 2010).

Utility in Multicomponent Synthesis

• The compound plays a role in the efficient and practical synthesis of diversified 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, using a multicomponent process. This method is compatible with a wide range of substituents, enabling the practical synthesis of these compounds under mild conditions (Vydzhak et al., 2021).

Cytotoxic Activity Research

• Various derivatives, including thiazole derivatives, have been synthesized and evaluated for their cytotoxic activity, contributing to the exploration of new therapeutic compounds (Azab, Aly, & Gobouri, 2017).

Advanced Materials and Polymer Science

• In the field of materials science, derivatives of this compound are used in the synthesis of new soluble conducting polymers, which are applicable in electrochromic devices. These polymers exhibit significant properties like high molecular weight and suitability for specific electronic applications (Variş et al., 2006).

• Additionally, alcohol-soluble n-type conjugated polyelectrolytes derived from these compounds have been synthesized for use as electron transport layers in inverted polymer solar cells, improving power conversion efficiency due to their high conductivity and electron mobility (Hu et al., 2015).

• Other derivatives have been explored for their two-photon absorbing properties, useful in photophysics and stimulated emission applications, highlighting their potential in advanced optical technologies (Zadeh et al., 2015).